Cas no 1361864-08-5 (5-Amino-2-(2,4-dichlorophenyl)nicotinonitrile)

• Product Name: 5-Amino-2-(2,4-dichlorophenyl)nicotinonitrile
• CAS No: 1361864-08-5
• MF: C₁₂H₇Cl₂N₃
• MW: 264.110080003738
• CID: 4911930
• Update Time: 2025-09-27

5-Amino-2-(2,4-dichlorophenyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(2,4-dichlorophenyl)nicotinonitrile

• Inchi： 1S/C12H7Cl2N3/c13-8-1-2-10(11(14)4-8)12-7(5-15)3-9(16)6-17-12/h1-4,6H,16H2
• InChI Key： QYLKDQANISQWIF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(C#N)=CC(=CN=1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 314
• XLogP3: 2.8
• Topological Polar Surface Area: 62.7

Additional information on 5-Amino-2-(2,4-dichlorophenyl)nicotinonitrile

5-Amino-2-(2,4-dichlorophenyl)nicotinonitrile: A Comprehensive Overview

5-Amino-2-(2,4-dichlorophenyl)nicotinonitrile, with the CAS number 1361864-08-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a nicotinonitrile backbone with an amino group at position 5 and a 2,4-dichlorophenyl substituent at position 2. This combination of functional groups imparts distinctive chemical and biological properties to the compound.

The synthesis of 5-Amino-2-(2,4-dichlorophenyl)nicotinonitrile involves a series of well-established organic reactions, including nucleophilic substitution and cyclization processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity. Researchers have explored various solvent systems and catalysts to optimize the reaction conditions, ensuring scalability for industrial applications.

One of the most notable aspects of this compound is its role in the development of agrochemicals. The presence of the dichlorophenyl group confers significant pesticidal activity, making it a promising candidate for use in crop protection products. Studies have demonstrated that 5-Amino-2-(2,4-dichlorophenyl)nicotinonitrile exhibits potent insecticidal properties against a wide range of agricultural pests. This is attributed to its ability to target specific insect ion channels, leading to paralysis and mortality.

In addition to its pesticidal applications, this compound has shown potential in the pharmaceutical industry. Preclinical studies suggest that it may possess anti-inflammatory and antioxidant properties, making it a candidate for drug development. Researchers have investigated its ability to modulate cellular signaling pathways involved in inflammation and oxidative stress. These findings highlight the versatility of 5-Amino-2-(2,4-dichlorophenyl)nicotinonitrile as a multi-functional molecule.

The environmental impact of 5-Amino-2-(2,4-dichlorophenyl)nicotinonitrile has also been a subject of recent research. Studies have focused on its biodegradation patterns and toxicity profiles in aquatic ecosystems. Results indicate that the compound undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment. However, further studies are required to fully understand its long-term ecological effects.

In terms of safety, recent toxicological evaluations have provided valuable insights into the potential risks associated with exposure to this compound. Acute and chronic toxicity studies in laboratory animals have revealed that it exhibits low toxicity when administered at recommended doses. These findings are consistent with its current use patterns and regulatory status.

The development of novel analogs based on the structure of 5-Amino-2-(2,4-dichlorophenyl)nicotinonitrile is an active area of research. Scientists are exploring modifications to enhance its efficacy while minimizing potential side effects. For instance, efforts are underway to develop more selective insecticides that target specific pest species without affecting non-target organisms.

In conclusion, 5-Amino-2-(2,4-dichlorophenyl)nicotinonitrile, CAS number 1361864-08-5, represents a versatile compound with diverse applications across multiple industries. Its unique chemical structure and functional groups make it a valuable tool in both agrochemicals and pharmaceuticals. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in sustainable agriculture and healthcare solutions.